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Cat. No.: B610699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Savoxepine is a tetracyclic compound that has been investigated for its antipsychotic

properties. Initially developed with the hypothesis that it would act as an atypical antipsychotic

with a favorable side effect profile, clinical findings have presented a more complex picture.

These notes provide a comprehensive overview of Savoxepine's pharmacological profile, its

application in preclinical psychosis models, and a summary of its clinical findings. The

information is intended to guide researchers in utilizing Savoxepine as a tool to explore the

complex neurobiology of psychosis.

Savoxepine's primary mechanism of action is the blockade of dopamine D2 receptors. A key

characteristic that sparked initial interest was its preferential binding to D2 receptors in the

hippocampus compared to the striatum. This suggested the potential for antipsychotic efficacy

with a reduced risk of extrapyramidal side effects (EPS), which are commonly associated with

striatal D2 receptor blockade. However, clinical trials in patients with schizophrenia revealed

the emergence of mild to moderate EPS, particularly parkinsonian symptoms, challenging the

predictive validity of the preclinical models.

Chemically, Savoxepine is a dibenzoxazepine derivative. It is most commonly used in its

mesylate salt form for research purposes.
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Caption: Savoxepine blocks dopamine D2 receptors on postsynaptic neurons.
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Caption: Workflow for assessing catalepsy in rats after Savoxepine administration.

Logical Relationship: Preclinical vs. Clinical Findings
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Caption: Discrepancy between preclinical predictions and clinical outcomes for Savoxepine.

To cite this document: BenchChem. [Savoxepine Mesylate: Application Notes for
Investigating Psychosis-Related Mechanisms]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b610699#savoxepin-mesylate-for-investigating-
psychosis-related-mechanisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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